(S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride

• IUPAC Name: (1S)-2,2,2-trifluoro-1-(4-fluorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H7F4N.ClH/c9-6-3-1-5(2-4-6)7(13)8(10,11)12;/h1-4,7H,13H2;1H/t7-;/m0./s1
• InChI Key: BMJQOPDJQFLGFV-FJXQXJEOSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C(F)(F)F)N)F.Cl
• Isomeric SMILES: C1=CC(=CC=C1[C@@H](C(F)(F)F)N)F.Cl
• Molecular Formula: C8H8ClF4N
• Molecular Weight: 229.60 g/mol
• CAS RN: 929642-58-0

Description

“(S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride” is a chemical compound with the molecular formula C8H11ClFN. It is closely related to 4-Fluorophenethylamine, which is a clear colorless liquid with a molecular weight of 139.17 g/mol. This compound is used in organic synthesis.

Scientific Research Applications

Fluoroalkyl Amino Reagents in Organic Synthesis

Fluoroalkyl amino reagents, developed from trifluoromethyl trifluorovinyl ether, serve as crucial intermediates in organic synthesis. These reagents, upon activation, enable the introduction of the fluoro(trifluoromethoxy)methyl group onto arenes and heterocycles, proving essential for medicinal and agricultural chemistry. The versatility of these reagents underscores their importance in synthesizing fluorinated pyrazoles and bis-fluorinated pyrazoles, key building blocks for new drug discovery and agrochemical products (Schmitt et al., 2017).

Advanced Material Development

Compounds featuring (S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride and related structures are instrumental in the development of advanced materials. For instance, novel polyimides derived from fluorinated diamines exhibit remarkable solubility in polar organic solvents and outstanding thermal stability. These materials, characterized by high glass-transition temperatures, are vital for applications requiring materials with superior mechanical properties and thermal resistance (Yin et al., 2005).

Catalysis and Chemical Transformations

Research has also highlighted the use of fluorinated compounds in catalysis and chemical transformations. The palladium-catalyzed trifluoromethylation of aryl chlorides, for example, demonstrates an efficient method for adding CF3 groups to a broad range of substrates. This transformation is crucial for the synthesis of intermediates in pharmaceutical and agrochemical industries, indicating the trifluoromethyl group's role in enhancing molecular properties (Cho et al., 2010).

Environmental and Analytical Applications

Fluorinated compounds related to (S)-2,2,2-Trifluoro-1-(4-fluorophenyl)ethanamine hydrochloride find applications in environmental and analytical chemistry. For instance, fluorinated microporous polyaminals have been synthesized for adsorption of carbon dioxide, showcasing high CO2 uptake and selectivity over nitrogen and methane. Such materials are promising for CO2 capture and storage technologies, addressing global challenges related to climate change and greenhouse gas emissions (Li, Zhang, & Wang, 2016).